REACTION_CXSMILES
|
[CH3:1][C:2]1[CH:6]=[CH:5][N:4]([C:7]2[CH:12]=[CH:11][C:10]([C:13](Cl)=[O:14])=[CH:9][CH:8]=2)[N:3]=1.[H][H].NC(N)=S>C1(C)C(C)=CC=CC=1.[Pd].[O-]S([O-])(=O)=O.[Ba+2]>[CH3:1][C:2]1[CH:6]=[CH:5][N:4]([C:7]2[CH:12]=[CH:11][C:10]([CH:13]=[O:14])=[CH:9][CH:8]=2)[N:3]=1 |f:4.5.6|
|
Name
|
3-methyl-1-(4-chloroformylphenyl)pyrazole
|
Quantity
|
88 g
|
Type
|
reactant
|
Smiles
|
CC1=NN(C=C1)C1=CC=C(C=C1)C(=O)Cl
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
80 °C
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
removing the catalyst
|
Type
|
FILTRATION
|
Details
|
by filtration
|
Type
|
CUSTOM
|
Details
|
the xylene solution is evaporated to dryness
|
Type
|
CUSTOM
|
Details
|
the precipitated product is recrystallised from a mixture of hexane and toluene
|
Name
|
|
Type
|
product
|
Smiles
|
CC1=NN(C=C1)C1=CC=C(C=C1)C=O
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 68.3 g | |
YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |